N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H13ClN2O2/c1-11-15(16(20-22-11)12-7-3-2-4-8-12)17(21)19-14-10-6-5-9-13(14)18/h2-10H,1H3,(H,19,21)
• InChI Key: ZWRAWOHHRUBBHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C17H13ClN2O2
• Molecular Weight: 312.7 g/mol

Description

N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as LY-354,740, is a compound that belongs to the isoxazolecarboxamide family. It is a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2) and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide acts as a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2). This receptor is involved in the regulation of glutamate neurotransmission in the brain. By blocking this receptor, this compound reduces the activity of glutamate neurons, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been investigated for its potential use in the treatment of schizophrenia, addiction, and neuropathic pain. The compound has been shown to reduce anxiety-like behavior in animal models and to increase the levels of the neurotransmitter serotonin in the brain. It has also been shown to reduce the activity of dopamine neurons in the brain, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has several advantages for lab experiments. It is a selective antagonist of the mGluR2 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. The compound is also relatively stable and easy to synthesize, which makes it a cost-effective research tool.
However, there are also some limitations to the use of this compound in lab experiments. It has a relatively short half-life in vivo, which may limit its usefulness in studies that require long-term administration. The compound also has poor solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide. One area of interest is the development of more selective and potent mGluR2 antagonists. This could lead to the development of more effective treatments for anxiety, depression, and other psychiatric disorders.
Another area of interest is the investigation of the role of mGluR2 in addiction and substance abuse. This compound has been shown to reduce the rewarding effects of drugs such as cocaine and alcohol in animal models, suggesting that it may have potential as a treatment for addiction.
Finally, there is also interest in the development of this compound as a diagnostic tool for psychiatric disorders. The compound has been shown to be effective in differentiating between patients with major depressive disorder and healthy controls, suggesting that it may have potential as a biomarker for this condition.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide involves the reaction of 2-chlorobenzonitrile with methyl isoxazole-4-carboxylate in the presence of a base catalyst. The resulting intermediate is then reacted with phenylmagnesium bromide to form the final product. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2-chlorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been investigated for its potential use in the treatment of schizophrenia, addiction, and neuropathic pain.